Cas no 2227871-57-8 (rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227871-57-8
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6423130
• PubChem ID: 165686090
• Update Time: 2025-05-19

rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1907721
• 2227871-57-8

• Inchi： 1S/C12H12BrFO2/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10H,1-2H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： FJSCBRUCUWHDCH-ZJUUUORDSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-3-(4-Bromo-2-Fluorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2227871-57-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its properties and potential uses.

Structure and Synthesis: The molecule features a cyclopropane ring, which is a three-membered carbon ring known for its high strain energy and reactivity. The cyclopropane ring is substituted with a 4-bromo-2-fluorophenyl group at the 3-position and two methyl groups at the 2-position. The carboxylic acid group at the 1-position adds to the compound's versatility. Synthesis of this compound typically involves multi-step processes, including coupling reactions and stereochemical control to achieve the desired configuration. Recent studies have explored the use of asymmetric catalysis to enhance the enantioselectivity of the synthesis.

Chemical Properties: The compound exhibits interesting physical and chemical properties due to its unique structure. The presence of electron-withdrawing groups such as bromine and fluorine on the aromatic ring influences the electronic distribution of the molecule, making it reactive in certain conditions. The cyclopropane ring's strain energy contributes to its reactivity in both thermal and photochemical reactions. Recent research has focused on understanding the thermodynamic stability of this compound under various conditions.

Pharmacological Activity: Rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promising activity in biological systems. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting specific enzymes or receptors. The carboxylic acid group can be modified to enhance bioavailability or target specificity, making it a valuable scaffold for further exploration. Recent findings suggest that this compound may exhibit anti-inflammatory or anti-cancer properties.

Applications and Future Directions: Given its structural complexity and reactivity, this compound has applications in organic synthesis, materials science, and pharmacology. Its use as an intermediate in the synthesis of more complex molecules or as a building block for drug development is particularly noteworthy. Future research could focus on optimizing its synthesis for large-scale production or exploring its interactions with biological systems in greater detail.

In conclusion, rac-(1R,3R)-3-(4-bromo-2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can lead to versatile applications in chemistry and biology. With ongoing advancements in synthetic techniques and computational modeling, this compound continues to be a subject of interest for researchers worldwide.